4-[2-(Heptyloxy)ethoxy]-1-methyl-3,5-diphenyl-1H-pyrazole

• CAS No.: 60628-07-1
• Molecular Formula: C25H32N2O2
• Molecular Weight: 392.5 g/mol
• IUPAC Name: 4-(2-heptoxyethoxy)-1-methyl-3,5-diphenylpyrazole
• InChI: InChI=1S/C25H32N2O2/c1-3-4-5-6-13-18-28-19-20-29-25-23(21-14-9-7-10-15-21)26-27(2)24(25)22-16-11-8-12-17-22/h7-12,14-17H,3-6,13,18-20H2,1-2H3
• InChI Key: SFFUJIWJPOYUSZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCOCCOC1=C(N(N=C1C2=CC=CC=C2)C)C3=CC=CC=C3

Description

4-[2-(Heptyloxy)ethoxy]-1-methyl-3,5-diphenyl-1H-pyrazole is a useful research compound. Its molecular formula is C25H32N2O2 and its molecular weight is 392.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Sodium hydride (0.89 g, 57%, 0.02 mole) is added to a solution of 2-[(1-methyl-3,5-diphenyl-4-pyrazolyl)oxy]ethanol (5.9 g, 0.02 mole) and dry DMF (50 ml). The reaction mixture is stirred and heated to 80°-90° C. The stirred mixture is allowed to cool. This mixture is added to a solution of 1-bromoheptane (9 g, 0.05 mole) and dry DMF (75 ml). After heating at 80°-90° C for 4 hours, the stirred reaction mixture is poured into water.

Synthesis routes and methods II

Procedure details

Sodium hydride (0.89 g, 57%, 0.02 mole) is added to a solution of 2-[(1-methyl-3,5-diphenyl-4-pyrazolyl)oxy]ethanol (5.9 g, 0.02 mole) and dry DMF (50 ml). The reaction mixture is stirred and heated to 80°-90°C. The stirred mixture is allowed to cool. This mixture is added to a solution of 1-bromoheptane (9 g, 0.05 mole) and dry FMD (75 ml). After heating at 80°-90°C for 4 hours, the stirred reaction mixture is poured into water.